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Compound of Interest

Compound Name: D,L Carnitine-d9 Chloride

Cat. No.: B562983

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties of D,L-
Carnitine-d9 Chloride, a deuterated isotopologue of D,L-Carnitine hydrochloride. It is primarily
utilized as an internal standard for the precise quantification of carnitine in various biological
samples using mass spectrometry-based techniques.

Physicochemical Properties

D,L-Carnitine-d9 Chloride is a racemic mixture of the D- and L-isomers of carnitine, where nine
hydrogen atoms on the three methyl groups of the quaternary ammonium moiety have been
replaced by deuterium. This stable isotope labeling results in a mass shift that allows it to be
distinguished from the endogenous, non-labeled carnitine in analytical assays.

Quantitative Data Summary

The key quantitative data for D,L-Carnitine-d9 Chloride are summarized in the table below for

easy reference and comparison.
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Property Value Source(s)
Molecular Formula C7H7D9NOs3 « ClI [1]
Formula Weight 206.7 g/mol [1][2]
Exact Mass 206.1384 [3]

CAS Number 1219386-75-0 [11[4]
Purity >99% deuterated forms (di-do)  [1]
Appearance Crystalline solid [1]

DMF: 15 mg/mL, DMSO: 20
Solubility mg/mL, Ethanol: 25 mg/mL, [11[2]
PBS (pH 7.2): 10 mg/mL

Isotopologue Relationship

The structural relationship between the native D,L-Carnitine and its deuterated form is
fundamental to its application as an internal standard. The nine deuterium atoms are
specifically located on the N-trimethyl groups.

Isotopic Labelin
D,L-Carnitine P & D,L-Carnitine-d9 Chloride

Replacement of 9 Protons (*H)
C7H16CINO3 —— with 9 Deuterons (2H) —— C7H7DsNOs3 » Cl
on the N-trimethyl group

Click to download full resolution via product page
Caption: Isotopic labeling workflow from native to deuterated D,L-Carnitine.

Experimental Protocols

The primary application of D,L-Carnitine-d9 Chloride is as an internal standard in quantitative
analysis, typically by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid
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Chromatography-Mass Spectrometry (LC-MS).[1][4]

General Protocol for Carnitine Quantification in Plasma

e Sample Preparation:

o To a 100 pL plasma sample, add 10 pL of a known concentration of D,L-Carnitine-d9
Chloride solution (e.g., 10 pug/mL in a suitable solvent) as the internal standard.

o Add 300 pL of a protein precipitation agent (e.g., cold acetonitrile or methanol).
o Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.
o Centrifuge the sample at 14,000 rpm for 10 minutes at 4°C.
o Carefully collect the supernatant for analysis.
e LC-MS/MS Analysis:

o Chromatographic Separation: Inject the supernatant onto a suitable HILIC (Hydrophilic
Interaction Liquid Chromatography) or reversed-phase C18 column.

= Mobile Phase A: Water with 0.1% formic acid.

= Mobile Phase B: Acetonitrile with 0.1% formic acid.

» Gradient: A suitable gradient elution to separate carnitine from other matrix components.
o Mass Spectrometry Detection:

» |onization Mode: Electrospray lonization (ESI), positive mode.

» Detection Mode: Multiple Reaction Monitoring (MRM).

= MRM Transitions:

» Carnitine (Analyte): Monitor the transition from the precursor ion (m/z) to a specific
product ion.
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» D,L-Carnitine-d9 (Internal Standard): Monitor the transition from its deuterated
precursor ion (m/z) to the corresponding product ion. The mass shift of +9 Da is used
for specific detection.

¢ Quantification:

o Construct a calibration curve by analyzing a series of known concentrations of non-labeled
carnitine standards spiked with the same concentration of the D,L-Carnitine-d9 Chloride
internal standard.

o Calculate the peak area ratio of the analyte to the internal standard for both the standards
and the unknown samples.

o Determine the concentration of carnitine in the plasma samples by interpolating their peak
area ratios from the calibration curve.

Logical Workflow for Internal Standard Usage

The use of D,L-Carnitine-d9 Chloride as an internal standard follows a logical workflow to
ensure accurate quantification by correcting for variations during sample processing and
analysis.
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Caption: Workflow for quantitative analysis using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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